Cas no 1797184-26-9 (5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide)

• Product Name: 5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide
• CAS No: 1797184-26-9
• MF: C₁₄H₁₅ClFNO₃S₂
• MW: 363.855203866959
• CID: 6439870
• PubChem ID: 71810668
• Update Time: 2025-11-07

5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1797184-26-9
• 5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)thiophene-2-sulfonamide
• 5-CHLORO-N-[2-(2-FLUOROPHENYL)-2-METHOXYPROPYL]THIOPHENE-2-SULFONAMIDE
• AKOS024568616
• F6452-0289
• 5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide

• Inchi： 1S/C14H15ClFNO3S2/c1-14(20-2,10-5-3-4-6-11(10)16)9-17-22(18,19)13-8-7-12(15)21-13/h3-8,17H,9H2,1-2H3
• InChI Key： BSZJJEQWHWARIG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCC(C)(C1C=CC=CC=1F)OC)(=O)=O

Computed Properties

• Exact Mass: 363.0165915g/mol
• Monoisotopic Mass: 363.0165915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92Ų

Additional information on 5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide

5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide (CAS No. 1797184-26-9): A Comprehensive Overview

In the realm of pharmaceutical and chemical research, 5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide (CAS No. 1797184-26-9) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The compound's thiophene and sulfonamide moieties are particularly noteworthy, as these functional groups are often associated with bioactive properties.

The 5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide is a synthetic molecule that combines a chlorinated thiophene ring with a fluorophenyl group, linked via a methoxypropyl bridge. This intricate architecture contributes to its potential as a scaffold for developing novel therapeutic agents. Researchers are particularly intrigued by its sulfonamide group, which is a common feature in many FDA-approved drugs, including diuretics and antibiotics.

Recent trends in chemical research highlight a growing interest in sulfonamide-based compounds, driven by their versatility and efficacy in targeting various biological pathways. The 5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide aligns with this trend, as its structure suggests potential interactions with enzymes and receptors involved in inflammation and metabolic disorders. This has led to increased searches for sulfonamide derivatives in drug discovery and thiophene-based pharmaceuticals in academic and industrial databases.

One of the most frequently asked questions about this compound revolves around its synthetic route and mechanism of action. While detailed mechanistic studies are still underway, preliminary data suggest that the fluorophenyl and methoxypropyl groups may enhance its binding affinity to specific protein targets. This has sparked discussions in online forums and research communities about the role of halogenated aromatics in medicinal chemistry.

From an SEO perspective, keywords such as CAS 1797184-26-9 applications, thiophene sulfonamide synthesis, and fluorophenyl derivatives in pharmaceuticals are highly relevant. These terms reflect the compound's potential in addressing current challenges in drug development, such as multi-drug resistance and targeted therapy. By incorporating these keywords, this article aims to provide a resource that bridges the gap between academic research and industry needs.

In conclusion, 5-Chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-sulfonamide represents a promising candidate for further investigation. Its unique structural attributes and potential bioactivity make it a subject of ongoing research, particularly in the context of innovative drug design and chemical biology. As the scientific community continues to explore its properties, this compound may well become a cornerstone in the development of next-generation therapeutics.